Cas no 2433382-22-8 (N-{1-[(3,5-difluorophenyl)methyl]piperidin-4-yl}methanesulfonamide)

• Product Name: N-{1-[(3,5-difluorophenyl)methyl]piperidin-4-yl}methanesulfonamide
• CAS No: 2433382-22-8
• MF: C₁₃H₁₈F₂N₂O₂S
• MW: 304.356029033661
• CID: 5327716
• PubChem ID: 165435221
• Update Time: 2025-07-02

N-{1-[(3,5-difluorophenyl)methyl]piperidin-4-yl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• F6743-8704
• 2433382-22-8
• N-{1-[(3,5-difluorophenyl)methyl]piperidin-4-yl}methanesulfonamide
• AKOS040861959

• Inchi： 1S/C13H18F2N2O2S/c1-20(18,19)16-13-2-4-17(5-3-13)9-10-6-11(14)8-12(15)7-10/h6-8,13,16H,2-5,9H2,1H3
• InChI Key： FRIKWWGSTKCSME-UHFFFAOYSA-N
• SMILES： S(C)(NC1CCN(CC2C=C(C=C(C=2)F)F)CC1)(=O)=O

Computed Properties

• Exact Mass: 304.10570532g/mol
• Monoisotopic Mass: 304.10570532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.8Ų

Additional information on N-{1-[(3,5-difluorophenyl)methyl]piperidin-4-yl}methanesulfonamide

Comprehensive Overview of N-{1-[(3,5-difluorophenyl)methyl]piperidin-4-yl}methanesulfonamide (CAS No. 2433382-22-8)

N-{1-[(3,5-difluorophenyl)methyl]piperidin-4-yl}methanesulfonamide (CAS No. 2433382-22-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a piperidine core substituted with a 3,5-difluorophenyl group and a methanesulfonamide moiety, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting specific enzymes or receptors, given its fluorinated aromatic and sulfonamide functionalities.

The growing interest in fluorinated compounds like N-{1-[(3,5-difluorophenyl)methyl]piperidin-4-yl}methanesulfonamide aligns with current trends in medicinal chemistry, where fluorine incorporation is known to enhance metabolic stability and bioavailability. This compound's CAS No. 2433382-22-8 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its structural complexity also makes it a subject of interest in computational chemistry and molecular docking simulations, which are hot topics in AI-driven drug design.

From a synthetic perspective, N-{1-[(3,5-difluorophenyl)methyl]piperidin-4-yl}methanesulfonamide exemplifies the convergence of heterocyclic chemistry and organofluorine chemistry. The piperidine scaffold is a common motif in FDA-approved drugs, while the difluorophenyl group contributes to lipophilicity and binding affinity. These attributes are critical in addressing modern challenges such as drug resistance and selective targeting, which are frequently discussed in peer-reviewed journals and online forums.

In the context of green chemistry, the synthesis of CAS No. 2433382-22-8 raises questions about sustainable methodologies. Researchers are exploring catalytic fluorination and microwave-assisted synthesis to reduce environmental impact, topics that resonate with eco-conscious audiences. Additionally, the compound's potential role in central nervous system (CNS) disorders is a recurring theme in scientific literature, as its lipophilic nature may facilitate blood-brain barrier penetration.

The analytical characterization of N-{1-[(3,5-difluorophenyl)methyl]piperidin-4-yl}methanesulfonamide involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for verifying purity and confirming structural integrity, which are critical for regulatory compliance in pharmaceutical applications. The compound's thermal stability and solubility profile are also key parameters investigated in preformulation studies.

As the demand for novel bioactive molecules increases, CAS No. 2433382-22-8 represents a valuable building block for fragment-based drug discovery. Its modular structure allows for derivatization, enabling the exploration of diverse pharmacophores. This adaptability is particularly relevant in the era of personalized medicine, where tailored therapeutics are gaining traction. Online searches for "fluorinated piperidine derivatives" and "sulfonamide-based drugs" often lead to discussions about this compound's potential.

In summary, N-{1-[(3,5-difluorophenyl)methyl]piperidin-4-yl}methanesulfonamide (CAS No. 2433382-22-8) is a multifaceted compound with broad implications in drug development. Its combination of fluorine atoms, piperidine ring, and sulfonamide group positions it at the forefront of contemporary medicinal chemistry research. Whether in the context of AI-assisted molecular design or sustainable synthesis, this compound continues to inspire innovation across scientific disciplines.